Cas no 2096339-86-3 (3-Chloro-5-ethoxy-4-fluorophenylboronic acid)

• Product Name: 3-Chloro-5-ethoxy-4-fluorophenylboronic acid
• CAS No: 2096339-86-3
• MF: C₈H₉BClFO₃
• MW: 218.417665243149
• MDL: MFCD20441834
• CID: 4638208
• PubChem ID: 56776663
• Update Time: 2025-06-10

3-Chloro-5-ethoxy-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethoxy-4-fluorophenylboronic acid
• (3-chloro-5-ethoxy-4-fluorophenyl)boronic acid
• WID33986
• Y2550
• F88590
• MFCD20441834
• (3-chloro-5-ethoxy-4-fluorophenyl)boronicacid
• BS-34421
• 2096339-86-3
• CS-0178296

• MDL： MFCD20441834
• Inchi： 1S/C8H9BClFO3/c1-2-14-7-4-5(9(12)13)3-6(10)8(7)11/h3-4,12-13H,2H2,1H3
• InChI Key： VKAFYCSFDIBYHK-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1F)OCC

Computed Properties

• Exact Mass: 218.0317302g/mol
• Monoisotopic Mass: 218.0317302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Chloro-5-ethoxy-4-fluorophenylboronic acid

Comprehensive Overview of 3-Chloro-5-ethoxy-4-fluorophenylboronic acid (CAS No. 2096339-86-3)

3-Chloro-5-ethoxy-4-fluorophenylboronic acid (CAS No. 2096339-86-3) is a specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the arylboronic acid family, a class of chemicals known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of chloro, ethoxy, and fluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 3-Chloro-5-ethoxy-4-fluorophenylboronic acid has surged due to its applications in drug discovery and precision medicine. Researchers are particularly interested in its role as a building block for kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies. The compound’s boronic acid moiety facilitates stable interactions with biological targets, a feature leveraged in the design of proteolysis-targeting chimeras (PROTACs), a hot topic in biopharmaceutical innovation.

From an industrial perspective, CAS No. 2096339-86-3 is often discussed in the context of green chemistry and sustainable synthesis. Its compatibility with palladium-catalyzed reactions allows for efficient bond formation under mild conditions, reducing energy consumption and waste generation. This aligns with the Environmental, Social, and Governance (ESG) goals of many chemical manufacturers, addressing concerns about carbon footprint reduction and eco-friendly production.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and structural integrity of 3-Chloro-5-ethoxy-4-fluorophenylboronic acid. Quality control is critical, as impurities can significantly impact the performance of downstream applications. The compound’s stability under inert atmospheres and sensitivity to moisture are also key considerations for storage and handling, topics frequently searched by laboratory technicians and process chemists.

Beyond pharmaceuticals, this boronic acid derivative finds niche applications in advanced materials, including organic electronics and supramolecular chemistry. Its ability to form reversible covalent bonds with diols has sparked interest in glucose sensing technologies, a field gaining traction due to the global rise in diabetes management solutions. Such interdisciplinary relevance underscores the compound’s adaptability to cutting-edge research trends.

For researchers sourcing CAS No. 2096339-86-3, factors like supplier reliability, batch-to-batch consistency, and regulatory compliance (e.g., REACH, FDA guidelines) are frequently queried in scientific databases and procurement platforms. The compound’s structure-activity relationship (SAR) is another area of intense study, particularly in medicinal chemistry forums exploring structure-based drug design.

In summary, 3-Chloro-5-ethoxy-4-fluorophenylboronic acid exemplifies the intersection of chemical innovation and practical utility. Its multifaceted roles in life sciences and industrial chemistry ensure its continued relevance in an era prioritizing molecular precision and sustainability. As synthetic methodologies evolve, this compound is poised to remain a staple in the toolkit of organic chemists and material scientists worldwide.